Cas no 2275-07-2 (2(3H)-Benzoxazolone,6-chloro-3-(hydroxymethyl)-)
2275-07-2 structure
Product Name:2(3H)-Benzoxazolone,6-chloro-3-(hydroxymethyl)-
CAS No:2275-07-2
MF:C8H6ClNO3
MW:199.591141223907
CID:270945
PubChem ID:16772
Update Time:2025-04-19
2(3H)-Benzoxazolone,6-chloro-3-(hydroxymethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Benzoxazolone,6-chloro-3-(hydroxymethyl)-
- 3-Hydroxymethyl-6-chlor-2-benzoxazolinon; 6-chloro-3-hydroxymethyl-3H-benzooxazol-2-one; 2-Benzoxazolinone, 6-chloro-3-(hydroxymethyl)-; 6-Chloro-3-(hydroxymethyl)benzoxazol-2(3H)-one; AC1L28NI; 6-chloro-3-(hydroxymethyl)-1,3-benzoxazol-2(3H)-one; 2(3H)-BENZOXAZOLONE, 6-CHLORO-3-(HYDROXYMETHYL)-; Hydroxymethyl-6-chlorobenzoxazolone; BRN 1111149; 6-Chloro-3-(hydroxymethyl)-2-benzoxazolinone; 6-chloro-3-(hydroxymethyl)benzoxazol-2(3H)-one
- 2-Benzoxazolinone, 6-chloro-3-(hydroxymethyl)-
- CHEBI:38811
- DTXSID20177288
- 2(3H)-BENZOXAZOLONE, 6-CHLORO-3-(HYDROXYMETHYL)-
- NS00049136
- Q27117983
- BRN 1111149
- 2275-07-2
- EINECS 218-891-1
- SCHEMBL10987080
- 6-Chloro-3-(hydroxymethyl)benzoxazol-2(3H)-one
- 6-chloro-3-(hydroxymethyl)benzoxazolin-2-one
- AKOS005460408
- 6-Chloro-3-(hydroxymethyl)-2-benzoxazolinone
- 6-chloro-3-(hydroxymethyl)-1,3-benzoxazol-2(3H)-one
- 6-chloro-3-(hydroxymethyl)-1,3-benzoxazol-2-one
- Hydroxymethyl-6-chlorobenzoxazolone
-
- Inchi: 1S/C8H6ClNO3/c9-5-1-2-6-7(3-5)13-8(12)10(6)4-11/h1-3,11H,4H2
- InChI Key: PYDBIEBVVJRJRV-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)OC(N2CO)=O
Computed Properties
- Exact Mass: 199.00368
- Monoisotopic Mass: 199.0036207g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 49.8Ų
Experimental Properties
- PSA: 49.77
2(3H)-Benzoxazolone,6-chloro-3-(hydroxymethyl)- Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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